Cas no 33654-63-6 (3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione)

• Product Name: 3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione
• CAS No: 33654-63-6
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 918226
• PubChem ID: 315953
• Update Time: 2025-04-19

3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(2,5-dimethoxyphenyl)methyl]pentane-2,4-dione
• 3-(2,5-dimethoxybenzyl)pentane-2,4-dione
• 3-acetyl-4-(2', 5'-dimethoxyphenyl)-2-butanone
• AC1L7STE
• CTK1C4835
• NSC243030
• NSC-243030
• DTXSID10311412
• 33654-63-6

• Inchi： 1S/C14H18O4/c1-9(15)13(10(2)16)8-11-7-12(17-3)5-6-14(11)18-4/h5-7,13H,8H2,1-4H3
• InChI Key： RMMOSQZDJCWLFF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C(C)=O)C(C)=O)OC

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 362.5°C at 760 mmHg
• Flash Point: 158.6°C
• Refractive Index: 1.498
• PSA: 52.6
• LogP: 2.04050